![molecular formula C13H17NO3 B1475221 4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid CAS No. 1713773-59-1](/img/structure/B1475221.png)
4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid
Overview
Description
4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid, also known as HEPPA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. HEPPA is a pyrrolidine derivative that has a benzoic acid group attached to it. The compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
Target of Action
The primary targets of 4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid are currently unknown. The compound is a derivative of pyrrolidine , a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
It is known that the pyrrolidine ring and its derivatives have the ability to efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a variety of ways, potentially leading to different biological profiles .
Biochemical Pathways
Compounds with a pyrrolidine ring have been shown to influence a variety of biological processes .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability could be affected by storage temperature . Additionally, the compound’s efficacy could be influenced by factors such as pH, presence of other compounds, and specific conditions within the biological environment.
Advantages and Limitations for Lab Experiments
4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. However, this compound has limited solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research on 4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid. One area of research is the development of new synthesis methods for this compound that are more efficient and have higher yields. Another area of research is the optimization of this compound for use in organic electronics and drug delivery applications. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases.
Scientific Research Applications
4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid has been studied extensively for its potential applications in various fields. One of the most significant applications of this compound is in the field of organic electronics. This compound has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. This compound has also been studied for its potential applications in the field of drug delivery. This compound has been used as a carrier molecule for the delivery of drugs to specific target cells.
properties
IUPAC Name |
4-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-9(15)11-6-7-14(8-11)12-4-2-10(3-5-12)13(16)17/h2-5,9,11,15H,6-8H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWUAYTSKHCREKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCN(C1)C2=CC=C(C=C2)C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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